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Compound of Interest

Compound Name: Gibberellenic acid

Cat. No.: B602387 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Gibberellic acid (GA3), a potent plant hormone, plays a crucial role in regulating various

aspects of plant growth and development, including seed germination, stem elongation, and

flowering.[1][2] In the laboratory setting, accurate and consistent preparation of GA3 stock

solutions is paramount for obtaining reliable and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of

gibberellic acid stock solutions for various research applications.

Quantitative Data Summary
The following tables summarize key quantitative data for the preparation of gibberellic acid

stock solutions.

Table 1: Solubility of Gibberellic Acid (GA3)
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Solvent Solubility Reference

Dimethyl sulfoxide (DMSO) ~15 mg/mL [1]

Ethanol ~5 mg/mL [1]

Dimethylformamide (DMF) ~5 mg/mL [1]

Water Sparingly soluble

1:4 DMSO:PBS (pH 7.2)
~0.2 mg/mL (after initial

dissolution in DMSO)

Table 2: Common Stock and Working Concentrations

Solution Type
Concentration
(mg/mL)

Concentration
(ppm)

Notes Reference

Stock Solution 1 1000

A common

starting

concentration for

further dilutions.

Working

Concentration
0.01 - 5.0 10 - 5000

Varies depending

on the specific

application and

should be

determined

empirically by the

end-user.

Table 3: Storage and Stability of Gibberellic Acid Solutions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/29322.pdf
https://cdn.caymanchem.com/cdn/insert/29322.pdf
https://cdn.caymanchem.com/cdn/insert/29322.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Type
Storage
Temperature

Stability Reference

Solid (Powder) -20°C ≥ 4 years

Stock Solution (in

DMSO or Ethanol)
-20°C Up to 1 year

Aqueous Solution 4°C
Not recommended for

more than one day

Aqueous Solution Room Temperature
Prepare fresh;

solutions store poorly

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL (1000 ppm) Gibberellic Acid Stock Solution in an Organic

Solvent

This protocol is recommended for preparing a stable, concentrated stock solution that can be

stored and diluted for future use.

Materials:

Gibberellic acid (GA3) powder (≥90% purity)

Dimethyl sulfoxide (DMSO) or 95% Ethanol

Sterile microcentrifuge tubes or vials

Analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Procedure:
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Weighing GA3: Accurately weigh 10 mg of gibberellic acid powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Solubilization:

Using DMSO: Add 1 mL of DMSO to the tube containing the GA3 powder.

Using Ethanol: Add 2 mL of 95% ethanol to the tube containing the GA3 powder. Note that

the solubility in ethanol is lower than in DMSO.

Dissolution: Vortex the mixture thoroughly until the GA3 powder is completely dissolved.

Gentle warming in a water bath (30-40°C) may aid dissolution, but avoid excessive heat.

Sterilization (Optional): If required for your application (e.g., sterile cell culture), filter-sterilize

the stock solution using a 0.22 µm syringe filter compatible with the chosen solvent.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Properly stored, the stock solution is stable for up to one year.

Protocol 2: Preparation of a 1 mg/mL (1000 ppm) Aqueous Gibberellic Acid Solution

This protocol is suitable for immediate use, as aqueous solutions of GA3 are not stable for

long-term storage.

Materials:

Gibberellic acid (GA3) powder

Molecular biology grade water

Small amount of 95% Ethanol or DMSO (optional, to aid dissolution)

Sterile beaker or flask

Volumetric flask (100 mL)

Magnetic stirrer and stir bar
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Procedure:

Weighing GA3: Weigh 100 mg of gibberellic acid powder and place it into a beaker.

Initial Dissolution (if necessary): Gibberellic acid is sparingly soluble in water. To facilitate

dissolution, you can first add a few drops of 95% ethanol or DMSO to the powder to create a

paste before adding water.

Adding Water: Add approximately 80 mL of molecular biology grade water to the beaker.

Dissolving: Place the beaker on a magnetic stirrer and stir until the GA3 is completely

dissolved. This may take some time.

Final Volume Adjustment: Quantitatively transfer the dissolved solution to a 100 mL

volumetric flask. Rinse the beaker with a small amount of water and add the rinsing to the

volumetric flask to ensure all the GA3 is transferred. Bring the final volume to 100 mL with

water.

Use: Use the freshly prepared aqueous solution immediately. It is not recommended to store

aqueous solutions for more than one day.
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Caption: Workflow for preparing a gibberellic acid stock solution.
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Caption: Simplified gibberellin signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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